Cas no 1805531-03-6 (2-(Difluoromethyl)-4-iodo-3-methoxypyridine-5-methanol)

• Product Name: 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-5-methanol
• CAS No: 1805531-03-6
• MF: C₈H₈F₂INO₂
• MW: 315.055901527405
• CID: 4892819
• Update Time: 2025-06-16

2-(Difluoromethyl)-4-iodo-3-methoxypyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-5-methanol

• Inchi： 1S/C8H8F2INO2/c1-14-7-5(11)4(3-13)2-12-6(7)8(9)10/h2,8,13H,3H2,1H3
• InChI Key： VBONYHJHYKDYBE-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=NC=C1CO)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4

Additional information on 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-5-methanol

Introduction to 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-5-methanol (CAS No. 1805531-03-6)

2-(Difluoromethyl)-4-iodo-3-methoxypyridine-5-methanol, identified by its CAS number 1805531-03-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in medicinal chemistry. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, a methoxy group, and a hydroxyl group at the 5-position, makes it a versatile intermediate for synthesizing more complex molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has been extensively studied in the development of small-molecule inhibitors and other therapeutic agents. The iodo substituent at the 4-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing biaryl structures prevalent in many bioactive compounds.

The methoxy group at the 3-position and the hydroxyl group at the 5-position contribute to the compound's overall reactivity and solubility profile. These functional handles allow for further derivatization, enabling chemists to tailor the molecule's properties for specific applications. In recent years, there has been a surge in interest regarding pyridine derivatives due to their demonstrated efficacy in various therapeutic areas, including oncology, immunology, and neuroscience.

Recent advancements in synthetic methodologies have made it possible to access complex pyridine-based scaffolds more efficiently. The compound 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-5-methanol exemplifies this trend, as it can be readily incorporated into multi-step synthetic routes leading to novel pharmacophores. For instance, researchers have leveraged this intermediate to develop potent kinase inhibitors targeting aberrant signaling pathways in cancer cells. The difluoromethyl group's electronic properties have been shown to modulate binding interactions with protein targets, improving drug-like characteristics such as lipophilicity and solubility.

In the realm of agrochemicals, pyridine derivatives play a crucial role in designing next-generation pesticides and herbicides. The structural features of 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-5-methanol make it an attractive building block for creating compounds that exhibit enhanced selectivity and reduced environmental impact. By incorporating this intermediate into synthetic strategies, chemists can explore new chemical space with the potential to address emerging challenges in crop protection.

The growing emphasis on sustainable chemistry has also influenced the development of processes for synthesizing such intermediates. Modern synthetic approaches often prioritize atom economy and minimal waste generation. The preparation of 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-5-methanol exemplifies these principles, with recent studies highlighting catalytic methods that improve yield while reducing hazardous byproducts. Such innovations align with global efforts to promote greener chemical manufacturing.

From a computational chemistry perspective, virtual screening techniques have been employed to identify potential applications for this compound. Molecular docking studies have revealed its binding compatibility with various biological targets, suggesting its utility in drug discovery programs. The combination of experimental synthesis and computational modeling has accelerated the pace at which novel compounds are brought to market.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic scaffolds like pyridines due to their proven track record in producing successful drugs. The structural diversity offered by compounds such as 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-5-methanol allows medicinal chemists to iterate rapidly on lead optimization campaigns. This flexibility is essential for addressing complex diseases that require highly specific molecular interactions.

In conclusion, 2-(Difluoromethyl)-4-iodo-3-methoxypyridine-5-methanol (CAS No. 1805531-03-6) represents a valuable intermediate with broad applicability across multiple industries. Its unique structural features position it as a key component in the synthesis of next-generation therapeutics and agrochemicals. As research progresses, further insights into its reactivity and biological activity will undoubtedly expand its utility and solidify its role as a cornerstone molecule in modern chemical synthesis.